Cas no 179898-90-9 (1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,1,1-dimethylethyl ester)

• Product Name: 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,1,1-dimethylethyl ester
• CAS No: 179898-90-9
• MF: C₁₅H₁₉NO₃
• CID: 1375830
• Update Time: 2025-06-10

1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,1,1-dimethylethyl ester

Additional information on 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,1,1-dimethylethyl ester

Comprehensive Overview of 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, 1,1-dimethylethyl ester (CAS No. 179898-90-9)

The compound 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, 1,1-dimethylethyl ester (CAS No. 179898-90-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative of quinolinecarboxylic acid is particularly notable for its role as an intermediate in the synthesis of bioactive compounds. Its molecular structure, featuring a quinoline core with a dimethylethyl ester group, makes it a valuable building block in medicinal chemistry. Researchers often explore its potential in drug discovery, especially in targeting enzymes or receptors associated with inflammation and metabolic disorders.

In recent years, the demand for high-purity intermediates like 179898-90-9 has surged due to advancements in small-molecule drug development. The compound’s stability and reactivity under controlled conditions make it suitable for catalytic reactions and stereoselective synthesis. A growing trend in the pharmaceutical industry is the use of such intermediates to develop targeted therapies, aligning with the rise of personalized medicine. This has led to increased searches for "quinoline derivatives in drug design" and "CAS 179898-90-9 suppliers", reflecting its commercial and scientific relevance.

The synthesis of 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including esterification and oxidation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods address common user queries like "how to characterize quinoline esters" or "analytical protocols for CAS 179898-90-9". The compound’s lipophilicity and solubility profiles also make it a subject of interest in formulation studies, particularly for oral drug delivery systems.

From an industrial perspective, 179898-90-9 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, researchers are exploring eco-friendly solvents and catalysts to produce such intermediates. This aligns with popular search terms like "sustainable quinoline synthesis" and "green chemistry in pharmaceuticals". Additionally, the compound’s potential applications in agrochemicals and material science further broaden its appeal, as evidenced by rising interest in "quinoline-based functional materials".

In conclusion, 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, 1,1-dimethylethyl ester (CAS No. 179898-90-9) represents a versatile and scientifically significant compound. Its role in drug discovery, coupled with its adaptability to modern synthetic challenges, ensures its continued prominence in research and industry. As the scientific community prioritizes efficient synthesis and novel applications, this compound will likely remain a focal point for innovation.